molecular formula C11H12ClN5O B8680894 6-Chloro-4-morpholin-4-yl-pyrido[3,2-d]pyrimidin-2-ylamine CAS No. 897361-52-3

6-Chloro-4-morpholin-4-yl-pyrido[3,2-d]pyrimidin-2-ylamine

Cat. No. B8680894
CAS RN: 897361-52-3
M. Wt: 265.70 g/mol
InChI Key: WIVWZVAIYHRIPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Chloro-4-morpholin-4-yl-pyrido[3,2-d]pyrimidin-2-ylamine is a useful research compound. Its molecular formula is C11H12ClN5O and its molecular weight is 265.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

897361-52-3

Molecular Formula

C11H12ClN5O

Molecular Weight

265.70 g/mol

IUPAC Name

6-chloro-4-morpholin-4-ylpyrido[3,2-d]pyrimidin-2-amine

InChI

InChI=1S/C11H12ClN5O/c12-8-2-1-7-9(15-8)10(16-11(13)14-7)17-3-5-18-6-4-17/h1-2H,3-6H2,(H2,13,14,16)

InChI Key

WIVWZVAIYHRIPA-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=NC(=NC3=C2N=C(C=C3)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 6-chloro-4-[1,2,4]triazol-1-yl-pyrido[3,2-d]pyrimidin-2-ylamine (0.1 g, 0.4 mmol) and morpholine (0.07 mL, 0.8 mmol) in DCM (10 mL) was stirred at room temperature for 48 hours. After the removal of solvent, the residue was purified by flash chromatography (using 5% i-PrOH/DCM as the eluent), providing the title compound (0.26 g, 99% yield) as a yellow solid which was characterised as follows: MS (m/z) 266.0 [M+H]+.
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
0.07 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
99%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.